Cas no 1797241-92-9 (4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide)

• Product Name: 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide
• CAS No: 1797241-92-9
• MF: C₁₅H₁₆BrNOS₂
• MW: 370.327640533447
• CID: 6507833
• Update Time: 2025-09-28

4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide
• 4-bromo-N-[(1-thiophen-2-ylcyclopentyl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C15H16BrNOS2/c16-11-8-12(20-9-11)14(18)17-10-15(5-1-2-6-15)13-4-3-7-19-13/h3-4,7-9H,1-2,5-6,10H2,(H,17,18)
• InChI Key： HDJMFFDNKMTKFM-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(C3SC=CC=3)CCCC2)=O)SC=C(Br)C=1

Additional information on 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide

Comprehensive Overview of 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide (CAS No. 1797241-92-9)

The compound 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide (CAS No. 1797241-92-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thiophene backbone and a cyclopentylmethyl moiety, makes it a valuable intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications in kinase inhibition and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

One of the key reasons for the growing interest in 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide is its structural similarity to known bioactive compounds. The presence of a bromothiophene group enhances its reactivity, making it a versatile building block for cross-coupling reactions, a hot topic in modern synthetic chemistry. This aligns with frequent search queries such as "thiophene derivatives in drug design" and "bromo-substituted heterocycles applications", reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, the carboxamide functionality in this molecule offers multiple sites for further derivatization, a feature highly sought after in combinatorial chemistry and high-throughput screening platforms. Recent publications have highlighted its potential in developing allosteric modulators for protein targets, addressing common search terms like "small molecule protein interactions" and "heterocyclic amides in medicinal chemistry". The compound's CAS No. 1797241-92-9 serves as a crucial identifier in patent literature and chemical databases.

The thiophene-cyclopentyl hybrid structure presents interesting conformational properties that influence molecular recognition processes. This characteristic has led to investigations into its potential for structure-activity relationship (SAR) studies, particularly in neurological targets. Such applications resonate with trending topics in neuropharmacology and central nervous system (CNS) drug development, frequently appearing in academic search queries.

In material science applications, the 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide shows promise as a precursor for organic semiconductors and conductive polymers. The electron-rich thiophene rings combined with the bromo substituent create opportunities for developing novel π-conjugated systems, addressing popular search terms like "organic electronic materials" and "thiophene-based polymers". Researchers are exploring its potential in organic field-effect transistors (OFETs) and photovoltaic devices.

The compound's stability profile and synthetic accessibility make it attractive for structure-property relationship studies, particularly in the context of molecular design and computational chemistry. Recent advances in AI-assisted drug discovery have increased interest in such well-defined molecular scaffolds, as evidenced by search trends including "machine learning in chemical synthesis" and "predictive modeling for heterocyclic compounds".

From a regulatory standpoint, 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide represents a case study in intellectual property strategy for novel chemical entities. Its CAS No. 1797241-92-9 appears in multiple patent applications, reflecting the commercial potential of such specialized intermediates. This connects with frequent searches about "patent protection for novel compounds" and "chemical innovation in pharma".

The compound's potential in bioconjugation strategies has also been explored, particularly for developing targeted imaging agents and drug conjugates. This application aligns with growing interest in theranostics and molecular imaging, as seen in search queries like "thiophene derivatives in diagnostics" and "small molecule probes for bioimaging".

In conclusion, 4-bromo-N-{1-(thiophen-2-yl)cyclopentylmethyl}thiophene-2-carboxamide (CAS No. 1797241-92-9) represents a multifaceted compound with diverse applications across pharmaceutical and materials science domains. Its structural features address several contemporary research challenges while offering numerous opportunities for further exploration and development in both academic and industrial settings.